Cas no 6973-82-6 (1-Butanamine,N-methyl-, hydrochloride (1:1))
6973-82-6 structure
Product Name:1-Butanamine,N-methyl-, hydrochloride (1:1)
CAS No:6973-82-6
MF:C5H14ClN
MW:123.624360561371
CID:516383
PubChem ID:6337757
Update Time:2025-04-19
1-Butanamine,N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanamine,N-methyl-, hydrochloride (1:1)
- N-methylbutan-1-amine
- N-methylbutan-1-amine,hydrochloride
- 1-Butanamine,N-methyl-, hydrochloride (9CI)
- Butylamine, N-methyl-, hydrochloride (6CI)
- Methylbutylamine hydrochloride
- N-Butyl-N-methylammonium chloride
- N-Methyl-n-butylamine hydrochloride
- N-methylbutylamine hydrochloride
- NSC-41360
- NSC41360
- 6973-82-6
- N-Methylbutan-1-amine--hydrogen chloride (1/1)
- methyl-butyl amine hydrochloride salt
- AOZISORLJJDLBQ-UHFFFAOYSA-N
- N-methylbutan-1-amine;hydrochloride
- DTXSID90989895
-
- Inchi: 1S/C5H13N.ClH/c1-3-4-5-6-2;/h6H,3-5H2,1-2H3;1H
- InChI Key: AOZISORLJJDLBQ-UHFFFAOYSA-N
- SMILES: Cl.N(C)CCCC
Computed Properties
- Exact Mass: 123.08162
- Monoisotopic Mass: 87.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 19.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 12
Experimental Properties
- Melting Point: Freezing point: -75.0 deg C
- Boiling Point: 91 deg C
- PSA: 12.03
1-Butanamine,N-methyl-, hydrochloride (1:1) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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